Kemptide Phospho-Ser5
Description
Kemptide (Phospho-Ser5) is a phosphate acceptor peptide that serves as a specific substrate for cAMP-dependent protein kinase (PKA).
Scientific Research Applications
Ecto-Protein Kinase Activity
Kemptide, a synthetic construct of a substrate for cAMP-dependent protein kinase (PK), demonstrates properties of a cytophilic substrate. This makes it suitable for assays involving cell surface-located ecto-PK activity. Kemptide phosphorylation in the presence of extracellular ATP and cAMP indicates its potential for intercellular regulation and demonstrates its ability to phosphorylate biologically active forms of atrial natriuretic peptide (Kübler et al., 1989).
Role of Asp166 in Phosphorylation
A theoretical study highlighted the role of Asp166 in the γ-phosphoryl group transfer from ATP to Ser17 of Kemptide in protein kinase A (PKA). This study demonstrated the viability of the final step in the catalytic mechanism, where Asp166 acts as both a base and acid catalyst, facilitating phosphoryl transfer (Pérez-Gallegos et al., 2015).
Kinetic Mechanism of cAMP-Dependent Protein Kinase
Investigations into the kinetic mechanism of the catalytic subunit of cAMP-dependent protein kinase with Kemptide as a substrate revealed a sequential mechanistic pathway. This research helps in understanding the interaction dynamics of Kemptide with protein kinase (Whitehouse et al., 1983).
Ether-Based Peptide Analogs
Ether-based peptide analog L-EP, derived from Kemptide, acts as a competitive inhibitor of Kemptide phosphorylation catalyzed by PKA. This analog's interaction with PKA provides insights into the inhibition mechanisms of Kemptide phosphorylation (Ho et al., 1994).
Influence on Enzyme Dynamics
Studies on the enzyme dynamics of PKA in relation to phosphorylation state and substrate, particularly focusing on Kemptide, shed light on how different conditions affect enzyme dynamics. This information is vital for understanding the enzymatic functions and specificity in protein kinases (Montenegro et al., 2012).
properties
Product Name |
Kemptide Phospho-Ser5 |
|---|---|
Molecular Formula |
C₃₂H₆₂N₁₃O₁₂P |
Molecular Weight |
851.89 |
sequence |
One Letter Code: LRRA-pSer-LG |
Origin of Product |
United States |
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